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Compound of Interest

Adenine monohydrochloride
Compound Name:
hemihydrate

Cat. No. 88113033

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling Adenine monohydrochloride
hemihydrate. It outlines the necessary personal protective equipment, step-by-step
operational procedures, and compliant disposal plans to ensure laboratory safety and build
trust in chemical handling protocols.

Hazard Identification and Safety Data

Adenine monohydrochloride hemihydrate is classified as harmful if swallowed.[1] Itis a
white solid with no characteristic odor.[1] Adherence to the safety protocols outlined below is
crucial to minimize risk.
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Hazard Classification Data Source
GHS Pictogram Warning [1]
Signal Word Warning [1]
Hazard Statements H302: Harmful if swallowed [1]

P264: Wash hands thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P301+P312: IF
Precautionary Statements SWALLOWED: Call a P?I_SON [2]

CENTER or doctor/physician if

you feel unwell.P330: Rinse

mouth.P501: Dispose of

contents/container to an

approved waste disposal plant.

CAS Number 2922-28-3 [1]
Molecular Formula C5H5NS5 - HCI - %2H20

Appearance White Solid [1]
Odor No information available [1]

Personal Protective Equipment (PPE)

To ensure personal safety when handling Adenine monohydrochloride hemihydrate, the
following personal protective equipment is mandatory.
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Equipment

Specification

Purpose

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166(EU) or NIOSH (US).[2]

Protects eyes from dust and

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[3]

Prevents skin contact with the

chemical.

Body Protection

Laboratory coat or long-

sleeved clothing.[1]

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 136 approved
respirator is recommended for
large-scale use or in
emergencies where dust may

be generated.[1]

Protects the respiratory system
from inhalation of dust

particles.

Operational Plan: Step-by-Step Handling Procedure

Follow these steps for the safe handling of Adenine monohydrochloride hemihydrate in a

laboratory setting.

» Preparation:

o Ensure the work area is clean and well-ventilated.[1]

o Locate the nearest eyewash station and safety shower before starting work.

o Put on all required personal protective equipment (PPE) as listed above.

» Handling:

o Avoid generating dust when handling the solid chemical.[1]

o Weigh the required amount of Adenine monohydrochloride hemihydrate in a

designated area, preferably within a fume hood or ventilated enclosure.
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o If preparing a solution, add the solid to the solvent slowly to avoid splashing.

o Keep the container tightly closed when not in use.[1]

e Post-Handling:

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.[4]

o Clean the work area and any equipment used with an appropriate solvent.

o Remove and dispose of contaminated PPE in the designated waste container.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17622~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2017:53:55~~Adenine%20hydrochloride%20hemihydrate~~
https://support.hpe.com/hpesc/public/docDisplay?docId=a00113942en_us&page=Safety_Guidelines_for_Handling_Chemicals.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Workflow for Handling Adenine Monohydrochloride Hemihydrate

Ensure Clean &

Locate Eyewash

1. Preparation

Ventilated Area

& Safety Shower

Don Required PPE

Avoid Dust

Generation

Weigh in Ventilated Enclosure

Prepare Solution (if applicable)

Keep Container Closed

3. Post-
A

;Iandling

Wash Hands Thoroughly

A

/

Clean Work Area & Equipment

A

/

Dispose of Contaminated PPE

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

5/9

Tech Support


https://www.benchchem.com/product/b8113033?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Caption: A flowchart outlining the key steps for safely handling Adenine monohydrochloride
hemihydrate.

Disposal Plan

Proper disposal of Adenine monohydrochloride hemihydrate and its containers is essential
to prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o Solid waste (unused chemical, contaminated spill cleanup materials) should be collected
in a clearly labeled, sealed container.

o Agueous solutions containing Adenine monohydrochloride hemihydrate should be
collected in a separate, labeled, leak-proof container. Do not dispose of solutions down the
drain.[5]

o Labeling:

o All waste containers must be labeled as "Hazardous Waste" and list all constituents,
including the approximate percentage of Adenine monohydrochloride hemihydrate and
any solvents.[5]

o Storage:

o Store waste containers in a designated satellite accumulation area (SAA) within the
laboratory.[5] This area should be under the control of the lab personnel.

e Disposal:

o Dispose of the chemical waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.[5] Follow all local, state,
and federal regulations for chemical waste disposal.
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Disposal Plan for Adenine Monohydrochloride Hemihydrate

1. Waste Collection

Segregate Solid & Liquid Waste

Label as 'Hazardous Waste' with Contents

2. Interim Storage

Store in Designated Satellite Accumulation Area (SAA)

3. Final Disposal

Contact EHS or Licensed Contractor

Adhere to All Regulations

Click to download full resolution via product page

Caption: A logical diagram illustrating the compliant disposal process for waste containing
Adenine monohydrochloride hemihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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